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Compound of Interest

Compound Name: 2-(4-Hydroxyphenyl)-5-pyrimidinol

Cat. No.: B126618 Get Quote

For researchers, scientists, and drug development professionals, the safe and compliant

disposal of chemical reagents is a critical aspect of laboratory management and environmental

responsibility. This guide provides detailed, step-by-step procedures for the proper disposal of

2-(4-Hydroxyphenyl)-5-pyrimidinol, ensuring the safety of laboratory personnel and

adherence to regulatory standards.

Immediate Safety and Handling Protocols
Before initiating any disposal procedures, it is imperative to handle 2-(4-Hydroxyphenyl)-5-
pyrimidinol with the appropriate personal protective equipment (PPE). According to safety

data sheets, this compound is known to cause skin irritation, serious eye irritation, and may

cause respiratory irritation.[1][2]

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves.

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

contact.

Respiratory Protection: If there is a risk of inhaling dust, use a NIOSH-approved respirator.[2]
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Always handle the chemical in a well-ventilated area, preferably within a fume hood, to

minimize inhalation exposure.[3] An eyewash station and safety shower should be readily

accessible.

Hazard Profile and Disposal Summary
While a specific, detailed disposal protocol for 2-(4-Hydroxyphenyl)-5-pyrimidinol is not

extensively documented, the hazard profile derived from available safety data sheets provides

clear guidance. It should be treated as a hazardous chemical waste.[4] Disposal must align

with institutional, local, and national regulations for toxic organic solids.[4]

Hazard Classification Description Disposal Consideration

Skin Irritant Causes skin irritation.[1]

Dispose of as toxic solid

waste. Contaminated clothing

should be decontaminated or

disposed of as hazardous

waste.

Eye Irritant
Causes serious eye irritation.

[1]

Wear appropriate eye

protection during handling and

disposal.

Respiratory Irritant
May cause respiratory

irritation.[1]

Handle in a well-ventilated

area or fume hood to avoid

dust generation.

Environmental Hazard
Should not be released into

the environment.

Prevent entry into drains and

waterways.[5][6]

Step-by-Step Disposal Procedure
The disposal of 2-(4-Hydroxyphenyl)-5-pyrimidinol must be carried out in compliance with all

applicable federal, state, and local regulations. The following is a general procedural guide.

Waste Characterization: Unused or waste 2-(4-Hydroxyphenyl)-5-pyrimidinol should be

classified as hazardous chemical waste.[4][7] Do not mix it with non-hazardous waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC157700050&countryCode=US&language=en
https://www.benchchem.com/product/b126618?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_2_1_3_Chlorophenyl_4_oxo_4_5_dihydro_1H_pyrazolo_3_4_d_pyrimidin_6_yl_thio_propanamide_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_2_1_3_Chlorophenyl_4_oxo_4_5_dihydro_1H_pyrazolo_3_4_d_pyrimidin_6_yl_thio_propanamide_A_Guide_for_Laboratory_Professionals.pdf
https://www.chemicalbook.com/msds/2-4-hydroxyphenyl-5-pyrimidinol.pdf
https://www.chemicalbook.com/msds/2-4-hydroxyphenyl-5-pyrimidinol.pdf
https://www.chemicalbook.com/msds/2-4-hydroxyphenyl-5-pyrimidinol.pdf
https://www.sigmaaldrich.com/CL/en/sds/ALDRICH/W530098?userType=undefined
https://www.biosynth.com/Files/MSDS/FA/17/MSDS_FA17288_4000_EN.pdf
https://www.benchchem.com/product/b126618?utm_src=pdf-body
https://www.benchchem.com/product/b126618?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_2_1_3_Chlorophenyl_4_oxo_4_5_dihydro_1H_pyrazolo_3_4_d_pyrimidin_6_yl_thio_propanamide_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_2_4_6_Triaminopyrimidine_5_carbonitrile_A_Guide_to_Safe_and_Compliant_Practices.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126618?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Containerization:

Collect waste material, including any residual solid compound and contaminated

disposable items (e.g., weigh boats, gloves, pipette tips), in a designated and clearly

labeled hazardous waste container.[4]

The container must be made of a material compatible with the chemical, be in good

condition, and have a secure, tight-fitting lid.

Labeling:

Clearly label the hazardous waste container with the words "Hazardous Waste."[4]

The label must include the full chemical name: "2-(4-Hydroxyphenyl)-5-pyrimidinol" and

its CAS number (142172-97-2).[2]

Indicate the primary hazards (e.g., "Irritant," "Toxic").

Note the accumulation start date.

Storage:

Store the sealed waste container in a designated satellite accumulation area (SAA) within

the laboratory.[4]

The storage area should be secure, away from incompatible materials, and have

secondary containment to prevent spills.

Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

[4][5]

Do not pour 2-(4-Hydroxyphenyl)-5-pyrimidinol down the drain or dispose of it in the

regular trash.[4][7]
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Spill Management
In the event of a spill, follow these immediate steps:

Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill

area.

Ensure Ventilation: Work in a well-ventilated area.

Wear Appropriate PPE: Refer to the safety and handling protocols above.

Contain the Spill: Carefully sweep up the solid material, avoiding dust generation, and place

it into a labeled hazardous waste container.[7]

Clean the Area: Decontaminate the spill surface according to your laboratory's standard

operating procedures.

Report the Spill: Notify your laboratory supervisor and EHS department immediately.[7]

Diagrams
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Disposal Workflow for 2-(4-Hydroxyphenyl)-5-pyrimidinol

Preparation

Containment & Labeling

Storage & Disposal

Prohibited Actions

Identify Waste
(Unused chemical, contaminated items)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Place in Designated
Hazardous Waste Container

Securely Seal Container

Label Container
('Hazardous Waste', Chemical Name, Hazards)

Store in Satellite
Accumulation Area (SAA)

Arrange for EHS Pickup

Do NOT Pour
Down Drain

Do NOT Dispose
in Regular Trash
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Spill Response Plan

Immediate Actions

Cleanup Procedure

Spill Occurs

Evacuate & Secure Area Don Appropriate PPE

Ensure Ventilation

Alert Supervisor & EHS

Contain & Sweep Up Solid

Place in Hazardous
Waste Container

Decontaminate Surface

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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